2-(2,1,3-benzothiadiazol-4-yl)-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]acetamide

• IUPAC Name: 2-(2,1,3-benzothiadiazol-4-yl)-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]acetamide
• InChI: InChI=1S/C13H17N3O2S/c1-8(2)11(7-17)14-12(18)6-9-4-3-5-10-13(9)16-19-15-10/h3-5,8,11,17H,6-7H2,1-2H3,(H,14,18)/t11-/m1/s1
• InChI Key: SAYJPRVVTNORCQ-LLVKDONJSA-N
• Canonical SMILES: CC(C)C(CO)NC(=O)CC1=CC=CC2=NSN=C21
• Isomeric SMILES: CC(C)[C@@H](CO)NC(=O)CC1=CC=CC2=NSN=C21
• Molecular Formula: C13H17N3O2S
• Molecular Weight: 279.36 g/mol

Description

2-(2,1,3-benzothiadiazol-4-yl)-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]acetamide is a chemical compound that has garnered significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(2,1,3-benzothiadiazol-4-yl)-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]acetamide involves the modulation of various signaling pathways in the body. It has been shown to inhibit the production of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines. It also acts as a scavenger of reactive oxygen species, thereby reducing oxidative stress in the body.
Biochemical and Physiological Effects:
Studies have demonstrated that this compound has a range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and neuronal damage in animal models of neurological disorders. It also has potential applications in the treatment of diabetes and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,1,3-benzothiadiazol-4-yl)-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]acetamide is its relatively low toxicity and high bioavailability. However, its synthesis can be challenging, and it can be expensive to produce in large quantities. Additionally, more research is needed to fully understand its potential side effects and interactions with other drugs.

Future Directions

There are several potential future directions for research on 2-(2,1,3-benzothiadiazol-4-yl)-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]acetamide. These include further investigation into its mechanisms of action, exploring its potential use in the treatment of other diseases, and optimizing its synthesis for large-scale production. Additionally, more research is needed to fully understand its safety profile and potential interactions with other drugs.
In conclusion, this compound is a promising compound with potential therapeutic applications in the treatment of neurological disorders, diabetes, and cardiovascular diseases. Its synthesis can be challenging, but its low toxicity and high bioavailability make it an attractive candidate for further research. Further investigation is needed to fully understand its mechanisms of action and potential side effects.

Synthesis Methods

The synthesis of 2-(2,1,3-benzothiadiazol-4-yl)-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]acetamide involves the reaction of 2-amino-1,3-benzothiazole with (2S)-1-hydroxy-3-methylbutan-2-ylamine and acetic anhydride. The reaction is carried out in the presence of a catalyst and under controlled conditions to yield the desired product.

Scientific Research Applications

2-(2,1,3-benzothiadiazol-4-yl)-N-[(2S)-1-hydroxy-3-methylbutan-2-yl]acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. Studies have also demonstrated its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.